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Lanthanum (La), the first element in the lanthanide series, possesses unique chemical

properties that have led to its application in diverse high-technology fields, from catalysis to

advanced optics. In the biomedical and pharmaceutical sectors, lanthanum compounds are

gaining significant attention. While not endogenously incorporated into biological systems, the

trivalent lanthanum ion (La³⁺) exhibits a notable bioinorganic similarity to the calcium ion

(Ca²⁺), including a near-equivalent ionic radius but with a higher charge density.[1] This

characteristic allows it to interact with and modulate calcium-dependent biological processes,

underpinning its therapeutic potential.

Historically, lanthanide compounds have been explored for various medical uses, including

early formulations of cerium oxalate as an anti-emetic and investigations into their

anticoagulant properties.[2] Today, the most prominent therapeutic application is the use of

lanthanum carbonate as a phosphate binder to manage hyperphosphatemia in patients with

chronic kidney disease (CKD).[3][4][5] Hyperphosphatemia is a critical complication of CKD,

strongly associated with cardiovascular calcification and increased mortality.[5]

This guide focuses on Lanthanum Sulfate Nonahydrate (La₂(SO₄)₃·9H₂O), a key inorganic salt

of lanthanum. While lanthanum carbonate is more widely cited in clinical literature, the sulfate
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salt serves as a crucial precursor for synthesizing other lanthanum compounds and is an

important source of lanthanum ions for research. Its properties and applications are of

significant interest to researchers, chemists, and drug development professionals exploring

phosphate binding, catalysis, and the broader therapeutic potential of lanthanides.

Physicochemical Properties
A comprehensive understanding of a compound's physical and chemical properties is

fundamental for its application in a laboratory or developmental setting. Lanthanum sulfate

nonahydrate is a white, crystalline, hygroscopic solid.[6][7] One of its most notable

characteristics is its inverse solubility in water, where it becomes less soluble as the

temperature increases.[6][8]

Property Value References

CAS Number 10294-62-9 [9][10]

Molecular Formula La₂(SO₄)₃·9H₂O [9][10]

Molecular Weight 728.1 g/mol [9]

Appearance White crystalline solid [6][11]

Density 2.82 g/cm³ [11]

Crystal Structure Hexagonal [11]

Solubility in Water 2.7 g/100 mL (at 20 °C) [11]

0.69 g/100 mL (at 100 °C) [8]

Solubility in Other Solvents Insoluble in ethanol [11]

Melting Point Decomposes upon heating [11]

Hygroscopicity Hygroscopic [6][7]

Synthesis and Characterization
Laboratory-Scale Synthesis Protocol
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The preparation of lanthanum sulfate nonahydrate is a straightforward acid-base reaction. The

causality behind this choice is the high reactivity of strong acids like sulfuric acid with basic

lanthanum compounds, leading to a high-yield salt formation.

Objective: To synthesize Lanthanum Sulfate Nonahydrate from Lanthanum Oxide.

Materials:

Lanthanum(III) Oxide (La₂O₃)

Dilute Sulfuric Acid (H₂SO₄), ~10% v/v

Deionized Water

Reaction vessel (beaker or flask)

Magnetic stirrer and stir bar

Heating mantle or hot plate

pH indicator strips or pH meter

Step-by-Step Methodology:

Reaction Setup: Place a measured quantity of deionized water in the reaction vessel and

begin stirring.

Dissolution of Reactant: Slowly and carefully add a stoichiometric amount of Lanthanum(III)

Oxide to the stirring water. The oxide may not fully dissolve initially.

Acid Addition: Gradually add dilute sulfuric acid to the suspension.[12] The reaction is

exothermic; control the rate of addition to maintain a moderate temperature (e.g., 60-65°C)

to facilitate the reaction without boiling.[12] The governing reaction is: La₂O₃ + 3H₂SO₄ →

La₂(SO₄)₃ + 3H₂O

Reaction Completion: Continue adding acid until all the lanthanum oxide has dissolved and

the solution becomes clear. Check the pH to ensure it is slightly acidic, indicating the

complete reaction of the basic oxide.
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Crystallization: Gently heat the solution to evaporate a portion of the water, thereby

concentrating the lanthanum sulfate.

Precipitation: Allow the concentrated solution to cool slowly to room temperature. Lanthanum

sulfate nonahydrate crystals will precipitate out due to the decrease in temperature and

solubility.

Isolation and Washing: Isolate the crystals by vacuum filtration. Wash the crystals with a

small amount of cold deionized water to remove any excess acid, followed by a wash with

ethanol to facilitate drying.[11]

Drying: Dry the crystals in a desiccator or a low-temperature oven to obtain the final product,

Lanthanum Sulfate Nonahydrate.
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Caption: Mechanism of action for lanthanum-based phosphate binders.

Broader Research Applications
Beyond its role as a phosphate binder, lanthanum sulfate serves as a valuable starting material

and research tool:

Catalysis: Lanthanum compounds are used in cracking catalysts and to develop materials

with specific catalytic and conductive properties. [10]* Advanced Materials: It is a precursor

for creating advanced ceramics, phosphors, and other lanthanum-containing materials.
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Lanthanum oxide, derived from the thermal decomposition of the sulfate, is noted for its high

refractive index and is used in specialized optical glasses. [4]* Cancer Research: The

broader family of lanthanide complexes is being investigated for applications in cancer

diagnosis and therapy, including as cytotoxic agents and in bioimaging. [13]* Water

Treatment: Lanthanum's ability to sequester phosphate is also applied environmentally for

the removal of phosphates from wastewater. [10][14]

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols are mandatory when working with

lanthanum sulfate nonahydrate.

Hazard Identification:

Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335). [15][16]* Accidental ingestion may be harmful. [6]* Long-term exposure to

high concentrations of rare earth metal dust can lead to pneumoconiosis (scarring of the

lungs). [6] Recommended Handling Procedures:

Ventilation: Always handle in a well-ventilated area, such as a chemical fume hood, to

minimize dust inhalation. [6][17]* Personal Protective Equipment (PPE): Wear appropriate

PPE, including safety goggles with side shields, chemical-resistant gloves, and a lab coat. [6]

[15]* Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly

after handling. [6][15]* Spill Management: For minor spills, sweep up the solid material,

avoiding dust generation, and place it in a suitable, labeled container for disposal. [6][17]

Storage Requirements:

Container: Store in a tightly closed, clearly labeled container. [6][17]* Conditions: Keep in a

cool, dry, and well-ventilated area. [6]Due to its hygroscopic nature, it is critical to protect it

from moisture and atmospheric humidity. [7]* Incompatibilities: Store away from strong

oxidizing agents. [15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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